Cas no 66195-38-8 (2-Iodo-6-methoxybenzonitrile)

• Product Name: 2-Iodo-6-methoxybenzonitrile
• CAS No: 66195-38-8
• MF: C₈H₆INO
• MW: 259.043814182281
• MDL: MFCD18905184
• CID: 1028389
• PubChem ID: 71711082
• Update Time: 2025-04-20

2-Iodo-6-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-methoxybenzonitrile
• 2-iodo-6-methoxy-benzonitrile
• DTXSID60856767
• 66195-38-8
• SCHEMBL23505962
• CS-0131328
• MFCD18905184
• E81540

• MDL： MFCD18905184
• Inchi： 1S/C8H6INO/c1-11-8-4-2-3-7(9)6(8)5-10/h2-4H,1H3
• InChI Key： JULARJRMSOOVTP-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C#N)OC

Computed Properties

• Exact Mass: 258.94941g/mol
• Monoisotopic Mass: 258.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33Ų